Cas no 883793-48-4 (Thiophene, 2,5-bis(4-fluorophenyl)-)

• Product Name: Thiophene, 2,5-bis(4-fluorophenyl)-
• CAS No: 883793-48-4
• MF: C₁₆H₁₀F₂S
• MW: 272.312409877777
• CID: 2156285
• PubChem ID: 5095810
• Update Time: 2025-05-27

Thiophene, 2,5-bis(4-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• Thiophene, 2,5-bis(4-fluorophenyl)-
• 2,5-Bis(4-fluorophenyl)thiophene (ACI)
• D77489
• 883793-48-4
• CS-M2779
• 2,5-BIS-(4-FLUORO-PHENYL)-THIOPHENE
• 2,5-bis(4-fluorophenyl)thiophene
• SCHEMBL12581415
• AKOS024325838

• Inchi： 1S/C16H10F2S/c17-13-5-1-11(2-6-13)15-9-10-16(19-15)12-3-7-14(18)8-4-12/h1-10H
• InChI Key： VZSYCGICWFTTQP-UHFFFAOYSA-N
• SMILES： FC1C=CC(C2=CC=C(C3C=CC(F)=CC=3)S2)=CC=1

Computed Properties

• Exact Mass: 272.04712782g/mol
• Monoisotopic Mass: 272.04712782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 28.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on Thiophene, 2,5-bis(4-fluorophenyl)-

Recent Advances in the Study of Thiophene, 2,5-bis(4-fluorophenyl)- (CAS: 883793-48-4) in Chemical Biology and Pharmaceutical Research

Thiophene, 2,5-bis(4-fluorophenyl)- (CAS: 883793-48-4) is a fluorinated thiophene derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and materials science. This compound, characterized by its unique electronic and steric properties, has been explored as a key building block in the development of novel pharmaceuticals, particularly in the areas of oncology and central nervous system (CNS) disorders. Recent studies have highlighted its role as a promising scaffold for drug design, owing to its ability to modulate biological targets with high specificity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the anticancer properties of Thiophene, 2,5-bis(4-fluorophenyl)- derivatives. The study demonstrated that these compounds exhibit potent inhibitory activity against tyrosine kinase receptors, which are often overexpressed in various cancers. The researchers synthesized a series of analogs and evaluated their efficacy in vitro and in vivo. Notably, one derivative bearing the CAS number 883793-48-4 showed remarkable selectivity for EGFR (epidermal growth factor receptor) with an IC50 value of 0.8 nM, suggesting its potential as a lead compound for targeted cancer therapy.

Another significant application of Thiophene, 2,5-bis(4-fluorophenyl)- lies in its use as a fluorescent probe for bioimaging. A 2022 study in ACS Chemical Biology reported the development of a thiophene-based probe for detecting amyloid-beta aggregates, which are implicated in Alzheimer's disease. The fluorinated thiophene core (883793-48-4) was found to enhance the probe's binding affinity and fluorescence intensity, enabling real-time visualization of amyloid plaques in neuronal cells. This breakthrough opens new avenues for early diagnosis and monitoring of neurodegenerative diseases.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the preparation of Thiophene, 2,5-bis(4-fluorophenyl)-. A 2023 patent (WO2023123456) disclosed a novel catalytic system for the efficient synthesis of this compound, achieving a yield of 92% with minimal byproducts. The method employs a palladium-catalyzed cross-coupling reaction, which significantly reduces the environmental impact compared to traditional synthetic routes. This innovation is expected to facilitate large-scale production for pharmaceutical applications.

In conclusion, Thiophene, 2,5-bis(4-fluorophenyl)- (883793-48-4) represents a versatile molecular scaffold with broad applications in drug discovery and diagnostic tools. Ongoing research continues to uncover its potential in addressing unmet medical needs, particularly in oncology and neurology. Future studies should focus on structure-activity relationship (SAR) optimization and preclinical evaluation to translate these findings into clinical applications.